1-Phenyl-2,5,8,11-tetraoxatridecan-13-ol
1-Phenyl-2,5,8,11-tetraoxatridecan-13-ol
Benzyl-PEG5-alcohol is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates or drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
86259-87-2
VCID:
VC0520973
InChI:
InChI=1S/C15H24O5/c16-6-7-17-8-9-18-10-11-19-12-13-20-14-15-4-2-1-3-5-15/h1-5,16H,6-14H2
SMILES:
C1=CC=C(C=C1)COCCOCCOCCOCCO
Molecular Formula:
C15H24O5
Molecular Weight:
284.35 g/mol
1-Phenyl-2,5,8,11-tetraoxatridecan-13-ol
CAS No.: 86259-87-2
Inhibitors
VCID: VC0520973
Molecular Formula: C15H24O5
Molecular Weight: 284.35 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 86259-87-2 |
|---|---|
| Product Name | 1-Phenyl-2,5,8,11-tetraoxatridecan-13-ol |
| Molecular Formula | C15H24O5 |
| Molecular Weight | 284.35 g/mol |
| IUPAC Name | 2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethanol |
| Standard InChI | InChI=1S/C15H24O5/c16-6-7-17-8-9-18-10-11-19-12-13-20-14-15-4-2-1-3-5-15/h1-5,16H,6-14H2 |
| Standard InChIKey | QDPIVUQXPXUNLN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COCCOCCOCCOCCO |
| Canonical SMILES | C1=CC=C(C=C1)COCCOCCOCCOCCO |
| Appearance | Solid powder |
| Description | Benzyl-PEG5-alcohol is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates or drug delivery methods. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Benzyl-PEG5-alcohol |
| Reference | 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051. 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104. 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529. |
| PubChem Compound | 11076957 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume